Cas no 2094477-41-3 (2-fluoro-3-methoxy-N-[3-(2-oxoazetidin-1-yl)phenyl]benzamide)

• Product Name: 2-fluoro-3-methoxy-N-[3-(2-oxoazetidin-1-yl)phenyl]benzamide
• CAS No: 2094477-41-3
• MF: C₁₇H₁₅FN₂O₃
• MW: 314.311007738113
• CID: 6275574
• PubChem ID: 121569040
• Update Time: 2025-10-30

2-fluoro-3-methoxy-N-[3-(2-oxoazetidin-1-yl)phenyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-3-methoxy-N-[3-(2-oxoazetidin-1-yl)phenyl]benzamide
• EN300-26588785
• 2094477-41-3
• AKOS033674049
• Z1931561802

• Inchi： 1S/C17H15FN2O3/c1-23-14-7-3-6-13(16(14)18)17(22)19-11-4-2-5-12(10-11)20-9-8-15(20)21/h2-7,10H,8-9H2,1H3,(H,19,22)
• InChI Key： IDXPZZDOFWHHFJ-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C(NC1=CC=CC(=C1)N1C(CC1)=O)=O)OC

Computed Properties

• Exact Mass: 314.10667051g/mol
• Monoisotopic Mass: 314.10667051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.6Ų

Additional information on 2-fluoro-3-methoxy-N-[3-(2-oxoazetidin-1-yl)phenyl]benzamide

Introduction to 2-fluoro-3-methoxy-N-[3-(2-oxoazetidin-1-yl)phenyl]benzamide (CAS No. 2094477-41-3)

2-fluoro-3-methoxy-N-[3-(2-oxoazetidin-1-yl)phenyl]benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2094477-41-3, represents a fusion of fluorine, methoxy, and azetidinone moieties, which collectively contribute to its distinct chemical properties and reactivity. The presence of these functional groups not only influences its solubility and metabolic stability but also opens up avenues for diverse pharmacological applications.

The molecular structure of 2-fluoro-3-methoxy-N-[3-(2-oxoazetidin-1-yl)phenyl]benzamide encompasses a benzamide core substituted with a fluoro group at the 2-position and a methoxy group at the 3-position. The nitrogen atom of the benzamide is further connected to a phenyl ring, which is in turn linked to a 2-oxoazetidinone ring. This intricate arrangement of heterocyclic and aromatic components suggests that the compound may exhibit multiple modes of interaction with biological targets, making it a promising candidate for drug discovery.

In recent years, there has been growing interest in developing novel compounds that incorporate fluorine atoms due to their ability to enhance metabolic stability, binding affinity, and bioavailability. The fluoro group in 2-fluoro-3-methoxy-N-[3-(2-oxoazetidin-1-yl)phenyl]benzamide is strategically positioned to influence the electronic properties of the molecule, potentially modulating its interactions with enzymes and receptors. This has led to extensive research into its potential applications in the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders.

The methoxy group at the 3-position of the benzamide moiety further contributes to the compound's complexity and functionality. Methoxy groups are known to participate in hydrogen bonding and can influence the orientation of adjacent functional groups within the molecule. This feature is particularly important in drug design, as it can affect how the compound binds to biological targets and its overall pharmacokinetic profile.

The core structure of N-[3-(2-oxoazetidin-1-yl)phenyl]benzamide introduces an azetidinone ring, which is a five-membered heterocycle containing an oxygen atom. Azetidinones have been explored in medicinal chemistry due to their ability to mimic natural amino acids and interact with specific biological pathways. The presence of this moiety in 2-fluoro-3-methoxy-N-[3-(2-oxoazetidin-1-yl)phenyl]benzamide suggests that it may have inhibitory effects on enzymes or receptors that recognize azetidinone derivatives.

Recent studies have highlighted the potential of 2-fluoro-3-methoxy-N-[3-(2-oxoazetidin-1-yl)phenyl]benzamide as an inhibitor of certain kinases and other enzyme targets relevant to cancer therapy. For instance, preliminary computational studies have suggested that this compound may interact with tyrosine kinases, which are often overexpressed in cancer cells and play a crucial role in cell proliferation and survival. Additionally, its structural features may allow it to modulate other signaling pathways involved in tumor growth and metastasis.

Another area of interest is the potential application of 2-fluoro-3-methoxy-N-[3-(2-oxoazetidin-1-yl)phenyl]benzamide in treating inflammatory diseases. Inflammatory processes are mediated by various enzymes and cytokines, many of which are potential targets for small molecule inhibitors. The unique combination of functional groups in this compound may enable it to interact with key inflammatory mediators, thereby reducing inflammation without causing significant side effects.

The pharmacokinetic properties of 2-fluoro-3-methoxy-N-[3-(2-oxtetidinone)]benzamide, as derived from its structure, are also worth considering. The presence of lipophilic moieties such as the fluoro group and phenyl ring suggests that it may have good oral bioavailability. However, the polar nature of the methoxy group and the charged nitrogen atom in the benzamide moiety could influence its solubility and distribution within biological systems. These factors need to be carefully balanced during drug development to ensure optimal efficacy and minimal toxicity.

In conclusion, 2094477_41_32_fluoro_33_methoxy_N_33_32_oxoazetidin_31_1_ylpheny_benzamide holds significant promise as a lead compound for further pharmaceutical development. Its unique structural features and potential biological activities make it an attractive candidate for treating various diseases. Ongoing research aims to elucidate its mechanism of action, optimize its pharmacokinetic properties, and translate these findings into clinical applications.